N''-Benzoyl-N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-phenylguanidine
N''-Benzoyl-N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-phenylguanidine
Brand Name:
Vulcanchem
CAS No.:
585560-97-0
VCID:
VC0432253
InChI:
InChI=1S/C25H20ClN5O2S/c26-18-11-13-21(14-12-18)34-16-20-15-22(32)29-24(28-20)31-25(27-19-9-5-2-6-10-19)30-23(33)17-7-3-1-4-8-17/h1-15H,16H2,(H3,27,28,29,30,31,32,33)
SMILES:
C1=CC=C(C=C1)C(=O)N=C(NC2=CC=CC=C2)NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl
Molecular Formula:
C25H20ClN5O2S
Molecular Weight:
490g/mol
N''-Benzoyl-N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-phenylguanidine
CAS No.: 585560-97-0
Main Products
VCID: VC0432253
Molecular Formula: C25H20ClN5O2S
Molecular Weight: 490g/mol
![N''-Benzoyl-N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-phenylguanidine - 585560-97-0](/images/no_structure.jpg)
| CAS No. | 585560-97-0 |
|---|---|
| Product Name | N''-Benzoyl-N-(6-{[(4-chlorophenyl)thio]methyl}-4-oxo-1,4-dihydro-2-pyrimidinyl)-N'-phenylguanidine |
| Molecular Formula | C25H20ClN5O2S |
| Molecular Weight | 490g/mol |
| IUPAC Name | N-[anilino-[[6-[(4-chlorophenyl)sulfanylmethyl]-4-oxo-1H-pyrimidin-2-yl]amino]methylidene]benzamide |
| Standard InChI | InChI=1S/C25H20ClN5O2S/c26-18-11-13-21(14-12-18)34-16-20-15-22(32)29-24(28-20)31-25(27-19-9-5-2-6-10-19)30-23(33)17-7-3-1-4-8-17/h1-15H,16H2,(H3,27,28,29,30,31,32,33) |
| Standard InChIKey | UDRDFUMXZFLKPS-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(=O)/N=C(\NC2=CC=CC=C2)/NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl |
| SMILES | C1=CC=C(C=C1)C(=O)N=C(NC2=CC=CC=C2)NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl |
| Canonical SMILES | C1=CC=C(C=C1)C(=O)N=C(NC2=CC=CC=C2)NC3=NC(=O)C=C(N3)CSC4=CC=C(C=C4)Cl |
| PubChem Compound | 1620251 |
| Last Modified | Nov 09 2021 |
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